inhibitors

  • Sodium;[(3R)-3-[(3R,5S,6R,7R,8S,9S,10S,13R,14S,17R)-6-e...
    • CAS RN:
    • 1000403-03-1
    • Molecular Formula:
    • C25H43NaO6S
    • Molecular Weight:
    • 494.7 g/mol
    Description
    INT-767(cas 1000403-03-1) is a inhibitor of FXR and TGF5 and could have probable effect against some liver and metabolic diseases. It was just planed a Phase II trial for Hepatic fibrosis. IC50: 30 nM(EC50, F...
  • Regorafenib monohydrate
    • CAS RN:
    • 1019206-88-2
    • Molecular Formula:
    • C₂₁H₁₇ClF₄N₄O₄
    • Molecular Weight:
    • 500.8 g/mol
    Description
    Regorafenib (BAY 73-4506) is a multi-target inhibitor for VEGFR1, VEGFR2, VEGFR3, PDGFRβ, Kit, RET and Raf-1 with IC50 of 13 nM/4.2 nM/46 nM, 22 nM, 7 nM, 1.5 nM and 2.5 nM, respectively.IC50 value:Target: VEGFR...
  • Resorcinol monoacetate
    • CAS RN:
    • 102-29-4
    • Molecular Formula:
    • C8H8O3
    • Molecular Weight:
    • 152.15 g/mol
    Description
    Resorcinol monoacetate is a member of the class of phenols that is resorcinol in which one of the phenolic hydroxy groups has been converted into its acetate ester. It has keratolytic properties and has been use...
  • Triethanolamine
    • CAS RN:
    • 102-71-6
    • Molecular Formula:
    • C6H15NO3
      (CH2OHCH2)3N
      C6H15NO3
    • Molecular Weight:
    • 149.19 g/mol
    Description
    Triethanolamine is an oily liquid with a mild ammonia odor. Denser than water. Freezing point is 71°F. (USCG, 1999)
    Triethanolamine, also known as trolamine or H3TEA, belongs to the class of organic compounds...
  • (2S,4S,5S,6R)-4-(Hydroxymethyl)-10-imino-3,7-dioxa-1,9-...
    • CAS RN:
    • 10212-25-6
    • Molecular Formula:
    • C9H12ClN3O4
    • Molecular Weight:
    • 261.66 g/mol
    Description
    Ancitabine Hydrochloride is the hydrochloride salt of a cytarabine congener prodrug with antineoplastic activity. Upon administration, ancitabine is slowly hydrolyzed into cytarabine. Subsequently, cytarabine is...
  • ZM39923 hydrochloride
    • CAS RN:
    • 1021868-92-7
    • Molecular Formula:
    • C23H26ClNO
    • Molecular Weight:
    • 367.9 g/mol
    Description
    ZM39923 hydrochloride is an JAK1/3 inhibitor with pIC50 of 4.4/7.1, almost no activity to JAK2 and modestly potent to EGFR, also found to be sensitive to transglutaminase.IC50 value: 4.4/7.1 (pIC50)Target: JAK1/...
  • Phenol, 2-[(2-pyridinylmethyl)amino]-
    • CAS RN:
    • 102212-26-0
    • Molecular Formula:
    • C12H12N2O
    • Molecular Weight:
    • 200.24 g/mol
    Description
    ARN2966 is a potent post-transcriptional modulator of APP expression;  reduces expression of APP with resultant lower production of Aβ.IC50 value:Target: AβThis potent post-transcriptional modulation of APP...
  • Valbenazine
    • CAS RN:
    • 1025504-45-3
    • Molecular Formula:
    • C24H38N2O4
    • Molecular Weight:
    • 418.6 g/mol
    Description
    The vesicular monoamine transporter type 2 (VMAT2) inhibitors are agents that cause a depletion of neuroactive peptides such as dopamine in nerve terminals and are used to treat chorea due to neurodegenerative d...
  • Zebularine
    • CAS RN:
    • 3690-10-6
    • Molecular Formula:
    • C₉H₁₂N₂O₅
    • Molecular Weight:
    • 228.2 g/mol
    Description
    Zebularine(NSC309132;  4-Deoxyuridine) is a DNA methylation inhibitor that forms a covalent complex with DNA methyltransferases, also inhibits cytidinedeaminase with Ki of 2 μM.IC50 value:Target: DNA methyl...
  • 4'-(3-((3R)-3-(Dimethylamino)pyrrolidinyl)propoxy)(1,1'...
    • CAS RN:
    • 392338-13-5
    • Molecular Formula:
    • C22H27N3O
    • Molecular Weight:
    • 349.5 g/mol
    Description
    A331440(cas 392338-13-5) is an L-histidine and histamine H3 receptor modulator.